Cas no 2171424-48-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171424-48-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6446579
• PubChem ID: 165505252
• Update Time: 2025-06-10

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 2171424-48-7
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• EN300-1491731

• Inchi： 1S/C26H32N2O5/c1-3-9-17(15-24(29)30)27-25(31)23(10-4-2)28-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,3-4,9-10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： DVYYGKBKSLUWAJ-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171424-48-7, known as 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a hexanoic acid chain. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the synthesis of bioactive peptides and proteins.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging its stereochemistry and functional groups for diverse applications. The S configuration at the second carbon of the pentanamide chain is critical for its biological activity, as stereochemistry often plays a pivotal role in molecular interactions. Researchers have demonstrated that this compound can serve as an intermediate in the production of bioactive molecules, including peptide-based drugs and enzyme inhibitors.

One of the most promising areas of research involving 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid is its role in drug discovery. By incorporating this compound into peptide libraries, scientists can explore its potential as a lead molecule for treating various diseases, including cancer and neurodegenerative disorders. The hexanoic acid chain provides flexibility and solubility, enhancing its ability to interact with biological targets.

Moreover, the Fmoc group has been extensively studied for its photolytic properties, enabling its removal under specific conditions without affecting the rest of the molecule. This makes it an ideal candidate for solid-phase peptide synthesis (SPPS), where precise control over protecting groups is essential. Recent studies have highlighted the efficiency of using this compound in SPPS to construct complex peptide sequences with high fidelity.

In terms of structural analysis, the compound exhibits a unique balance between hydrophilic and hydrophobic regions, which influences its solubility and stability. The pentanamide moiety contributes to hydrogen bonding capabilities, while the hexanoic acid chain introduces hydrophobicity. This duality makes the compound versatile for applications in both aqueous and organic environments.

Looking ahead, ongoing research aims to optimize the synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid to enhance its scalability and reduce production costs. Additionally, investigations into its biocompatibility and pharmacokinetics are expected to shed light on its potential as a therapeutic agent.

In conclusion, CAS No. 2171424-48-7 represents a cutting-edge molecule with immense potential in chemical synthesis and drug development. Its intricate structure and functional groups make it a valuable tool for researchers seeking to advance peptide-based therapies and other bioactive compounds.